4-Imino-1,5-dimethoxypent-2-en-2-amine

• CAS No.: 146138-04-7
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.201
• IUPAC Name: 4-imino-1,5-dimethoxypent-2-en-2-amine
• InChI: InChI=1S/C7H14N2O2/c1-10-4-6(8)3-7(9)5-11-2/h3,8H,4-5,9H2,1-2H3
• InChI Key: JZWBOKVWKPRGFJ-UHFFFAOYSA-N
• SMILES: COCC(=CC(=N)COC)N
• Synonyms: 2-Penten-2-amine, 4-imino-1,5-dimethoxy-

Description

4-Imino-1,5-dimethoxypent-2-en-2-amine is an aliphatic imino compound characterized by a pent-2-en backbone with methoxy groups at positions 1 and 5 and an imino group at position 2. Below, we compare this compound with structurally or functionally analogous molecules to elucidate its likely properties and applications.

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Key Features of Comparable Compounds

Compound Name	Molecular Formula	Functional Groups	Key Reactivity/Applications	Reference
4-Imino-1,5-dimethoxypent-2-en-2-amine (Target)	C₇H₁₄N₂O₂ (hypothetical)	Imino, methoxy, enamine	Potential oxidation sensitivity	N/A
4-Imino-1,5-dimethyl-3-(4-nitrophenyl)imidazolidin-2-one	C₁₂H₁₃N₃O₃	Imino, nitro, carbonyl	Autoxidation to hydroxyl derivatives
3-Substituted 4-imino-1,2,3,4-tetrahydroquinazoline-2-thiones	Varies	Imino, thione, aromatic ring	Multicomponent synthesis; medicinal applications
4-Methoxy-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-imine	C₈H₁₁N₃O	Imino, methoxy, cyclopentapyrimidine	Structural rigidity; unknown bioactivity
[1,1'-Biphenyl]-4-amine	C₁₂H₁₁N	Aromatic amine	Thermodynamic stability; carcinogenicity

Reactivity and Stability

• Autoxidation Tendency: The imino group in 4-Imino-1,5-dimethoxypent-2-en-2-amine may exhibit autoxidation behavior similar to 4-imino-1,5-dimethyl-3-(4-nitrophenyl)imidazolidin-2-one (). The latter undergoes single-electron transfer to molecular oxygen, forming a hydroperoxide intermediate that homolytically cleaves to yield hydroxylated products . The target compound’s methoxy groups could modulate this reactivity by stabilizing radical intermediates or altering electron density.

• Synthetic Pathways :
  Unlike tetrahydroquinazoline-2-thiones (synthesized via multicomponent reactions involving isothiocyanates and amines ), the target compound’s synthesis likely involves alkylation or condensation due to its aliphatic backbone. demonstrates analogous methoxy-amine synthesis via KH-mediated alkylation, suggesting scalable routes for similar structures .

• Thermodynamic Properties :
  While [1,1'-Biphenyl]-4-amine exhibits high melting points (53–55°C) and stability due to aromatic conjugation , the target compound’s aliphatic nature and methoxy groups may lower its melting point and enhance solubility in polar solvents.

Pharmacological and Industrial Relevance

• Medicinal Chemistry :
  Tetrahydroquinazoline-2-thiones () and cyclopentapyrimidine imines () are explored for bioactivity, but the target compound’s lack of aromaticity may limit direct therapeutic applications. However, its enamine system could serve as a ligand in metal coordination complexes for catalysis.

• Oxidation Sensitivity: The autoxidation mechanism observed in imidazolidinone derivatives () implies that 4-Imino-1,5-dimethoxypent-2-en-2-amine may require stabilization (e.g., antioxidants or inert atmospheres) during storage or synthesis to prevent degradation.